3-[(2-Chloro-4-ethylphenoxy)methyl]piperidine hydrochloride

Specification

• CAS No.: 1220035-75-5
• Molecular Formula: C14H21Cl2NO
• Molecular Weight: 290.2 g/mol
• IUPAC Name: 3-[(2-chloro-4-ethylphenoxy)methyl]piperidine;hydrochloride
• Standard InChI: InChI=1S/C14H20ClNO.ClH/c1-2-11-5-6-14(13(15)8-11)17-10-12-4-3-7-16-9-12;/h5-6,8,12,16H,2-4,7,9-10H2,1H3;1H
• Standard InChI Key: SMGIPMOCJHYQAD-UHFFFAOYSA-N
• SMILES: CCC1=CC(=C(C=C1)OCC2CCCNC2)Cl.Cl
• Canonical SMILES: CCC1=CC(=C(C=C1)OCC2CCCNC2)Cl.Cl

Introduction

Chemical Identity and Basic Properties

3-[(2-Chloro-4-ethylphenoxy)methyl]piperidine hydrochloride is an organic compound characterized by a piperidine ring with a specialized functional group attachment. The compound is registered in chemical databases with specific identifiers that facilitate its recognition and categorization within the broader chemical landscape.

Chemical Identifiers

The compound possesses several important identifiers used in chemical databases and research contexts:

Identifier Type	Value
CAS Number	1220035-75-5
PubChem CID	56830832
MDL Number	MFCD13560865
Creation Date	March 8, 2012
Last Modified	April 5, 2025

These identifiers are essential for tracking the compound across chemical databases and in scientific literature. The compound's entry in PubChem was created in 2012, suggesting its relatively recent characterization in chemical databases.

Nomenclature and Synonyms

The compound is known by several synonyms in the chemical literature:

• 3-[(2-Chloro-4-ethylphenoxy)methyl]piperidine hydrochloride (primary name)

• 3-((2-Chloro-4-ethylphenoxy)methyl)piperidine hydrochloride

• 3-[(2-chloro-4-ethylphenoxy)methyl]piperidine;hydrochloride

• 3-[(2-Chloro-4-ethylphenoxy)methyl]piperidinehydrochloride

These variations in nomenclature reflect different systematic naming conventions while referring to the same chemical entity.

Molecular Structure and Properties

The structure of 3-[(2-Chloro-4-ethylphenoxy)methyl]piperidine hydrochloride combines several functional groups, creating a complex organic molecule with specific chemical behaviors.

Structural Composition

The compound consists of:

• A piperidine heterocyclic ring

• A 2-chloro-4-ethylphenoxy group

• A methyl bridge connecting these two major structural units

• A hydrochloride salt formation

The SMILES notation, which encodes the structure in linear text format, is reported as: CCC1=CC=C(OCC2CNCCC2)C(Cl)=C1.[H]Cl.

Physical and Chemical Properties

Property	Value
Molecular Formula	C₁₄H₂₁Cl₂NO
Molecular Weight	290.23 g/mol
Physical State	Not specified in available sources
Solubility	Not specified in available sources
Melting/Boiling Point	Not specified in available sources

The compound features a parent structure of 3-[(2-Chloro-4-ethylphenoxy)methyl]piperidine (PubChem CID 56830833), with the hydrochloride salt being the derivative form commonly used in research and chemical applications.

Relationship to Other Compounds

3-[(2-Chloro-4-ethylphenoxy)methyl]piperidine hydrochloride belongs to a family of related compounds with similar structural features, providing context for understanding its potential properties and applications.

Structural Analogs

Close structural relatives include:

• 4-((2-Chloro-4-methylphenoxy)methyl)piperidine hydrochloride (CAS: 1220035-79-9), which differs by having:

  • The phenoxy-methyl group at position 4 of the piperidine ring rather than position 3

  • A methyl group on the phenoxy component instead of an ethyl group

These structural differences, while subtle, can significantly impact the chemical behavior and biological activity of the compounds.

Common Structural Features

The compound shares key structural elements with other bioactive molecules:

• The piperidine ring is a common scaffold in pharmaceutical compounds

• Chlorinated aromatic groups often contribute to specific receptor binding properties

• Ether linkages (phenoxy) provide structural flexibility and can influence pharmacokinetic properties

While specific research on 3-[(2-Chloro-4-ethylphenoxy)methyl]piperidine hydrochloride is limited in the available literature, related piperidine derivatives have shown activity in various biological systems.

Analytical Technique	Application
Mass Spectrometry (MS)	Molecular weight confirmation and fragmentation pattern analysis
Nuclear Magnetic Resonance (NMR)	Structural elucidation and purity assessment
High-Performance Liquid Chromatography (HPLC)	Purity analysis and quantification
Infrared Spectroscopy (IR)	Functional group identification

These analytical methods would be essential for confirming the identity, purity, and structural integrity of the compound in research and development contexts.

Chemical Vendors and Availability

The compound appears to be available from chemical vendors, suggesting its potential use in research settings:

• The compound is listed in vendor catalogs, although specific stock availability may vary

• Commercial sources typically provide the compound for research purposes, often with accompanying analytical data such as certificates of analysis (CoA) and safety data sheets (SDS)